2,4-Dichloro-N-[2-[[cyano(cyclopropyl)methyl]amino]-2-oxoethyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[[cyano(cyclopropyl)methyl]amino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C14H13Cl2N3O2/c15-9-3-4-10(11(16)5-9)14(21)18-7-13(20)19-12(6-17)8-1-2-8/h3-5,8,12H,1-2,7H2,(H,18,21)(H,19,20)
• InChI Key: JRYKJPAJFKQKNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C#N)NC(=O)CNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H13Cl2N3O2
• Molecular Weight: 326.2 g/mol

Description

The compound “2,4-Dichloro-N-[2-[[cyano(cyclopropyl)methyl]amino]-2-oxoethyl]benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common structure in many pharmaceutical compounds. The molecule also contains a cyclopropyl group, which is a three-membered carbon ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide moiety would likely contribute to the compound’s planarity, while the cyclopropyl group could introduce some strain into the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The benzamide moiety could undergo reactions typical of amides, while the cyclopropyl group could participate in reactions specific to cyclopropanes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the amide group could affect its solubility and reactivity.

Scientific Research Applications

Antiviral Activity

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Catalyst for Benzamide Synthesis

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzamide derivatives are used in pharmaceuticals and exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some benzamides are known to be human skin sensitizers.

Future Directions

The future research directions for this compound could involve exploring its potential uses in pharmaceuticals, given the wide range of biological activities exhibited by benzamide derivatives.